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Compound of Interest
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Cat. No.: B7959181 Get Quote

Introduction

Potassium tellurite (K₂TeO₃) is a critical selective agent in bacteriological media for the isolation

and differentiation of Corynebacterium species, particularly Corynebacterium diphtheriae, the

causative agent of diphtheria. Its inhibitory action on most Gram-negative and many Gram-

positive bacteria, which are part of the normal flora of the upper respiratory tract, facilitates the

recovery of the slower-growing Corynebacterium. Furthermore, Corynebacterium diphtheriae

possesses the ability to reduce tellurite to its metallic form, tellurium, resulting in the formation

of characteristic black or grey colonies, a key diagnostic feature.[1][2] This document provides

detailed application notes, protocols for media preparation and optimization, and an overview

of the mechanism of action of potassium tellurite.

Mechanism of Action

The toxicity of tellurite to most microorganisms is attributed to its strong oxidizing properties,

which induce significant oxidative stress within the bacterial cell.[3][4] This leads to the

oxidation of cellular components, including thiols in enzymes and other proteins, and the

generation of reactive oxygen species (ROS), which can damage DNA, lipids, and proteins.

Corynebacterium diphtheriae and some other Corynebacterium species exhibit resistance to

tellurite.[5] This resistance is multifactorial and can be conferred by chromosomally or plasmid-

encoded genes, such as the ter gene cluster.[4][5] These genes are believed to be involved in

the enzymatic reduction of tellurite to the less toxic, insoluble elemental tellurium (Te⁰), which is

deposited within the cell, leading to the characteristic black colonies.[1]
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Data Presentation: Potassium Tellurite
Concentrations in Selective Media
The concentration of potassium tellurite in selective media is a critical factor. It must be high

enough to inhibit the growth of non-corynebacterial species while permitting the growth of

Corynebacterium diphtheriae, including the more sensitive mitis strains.
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Media Type

Basal
Medium
Component
s

Potassium
Tellurite
Stock
Solution

Volume of
Stock
Solution
Added

Final
Potassium
Tellurite
Concentrati
on (% w/v)

Reference

Tellurite

Blood Agar

Biopeptone,

Sodium

Chloride,

Phosphates,

Corn Starch,

Agar

1% (w/v)
1 ml per 100

ml of medium
0.01% [6]

Modified

Tellurite Agar

Peptone,

Lemco,

Casein

Hydrolysate,

Sodium

Lactate, L-

cystine,

Sheep

Serum,

Sheep Red

Blood Cell

Extract

Not specified Not specified 0.01% [7]

Generally

Used Tellurite

Agar

Not specified Not specified Not specified 0.04% [7]

Serum

Tellurite Agar

Tryptone, Soy

Peptone,

Sodium

Chloride,

Agar, Horse

Serum

1% (w/v)
10 ml per liter

of medium
0.01% [8]
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Cystine

Tellurite Agar

Base

Meat Heart

Infusion,

Tryptose, L-

Cystine, Agar

1% (w/v) 5% (v/v) 0.05%

Experimental Protocols
Protocol 1: Preparation of Tellurite Blood Agar
This protocol is for the preparation of a selective and differential medium for the isolation of

Corynebacterium species.

Materials:

Tellurite Blood Agar Base

Sterile Defibrinated Sheep Blood

1% Potassium Tellurite Solution (sterile)

Sterile distilled water

Autoclave

Water bath

Sterile Petri dishes

Procedure:

Suspend the amount of Tellurite Blood Agar Base powder specified by the manufacturer in

sterile distilled water.

Heat to boiling to dissolve the medium completely.

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the medium to 45-50°C in a water bath.
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Aseptically add 5% (v/v) sterile defibrinated sheep blood.

Aseptically add 1% (v/v) of a 1% sterile potassium tellurite solution to achieve a final

concentration of 0.01%.

Mix gently but thoroughly to avoid air bubbles.

Pour the medium into sterile Petri dishes and allow it to solidify at room temperature.

Store the prepared plates at 2-8°C until use.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC) of Potassium Tellurite by Broth
Microdilution
This protocol outlines the determination of the MIC of potassium tellurite against

Corynebacterium species.

Materials:

Mueller-Hinton Broth (MHB) or other suitable broth medium

Sterile 96-well microtiter plates

Potassium tellurite stock solution (e.g., 1 mg/mL)

Corynebacterium isolate to be tested

Sterile saline or broth for inoculum preparation

Spectrophotometer or McFarland standards

Incubator (37°C)

Procedure:

Prepare Potassium Tellurite Dilutions:
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Add 100 µL of sterile broth to all wells of a 96-well plate.

Add 100 µL of the potassium tellurite stock solution to the first well of each row to be

tested and mix.

Perform a serial two-fold dilution by transferring 100 µL from the first well to the second,

and so on, down the plate. Discard the final 100 µL from the last well. This will create a

range of potassium tellurite concentrations.

Prepare Bacterial Inoculum:

From a fresh culture of the Corynebacterium isolate, prepare a suspension in sterile saline

or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸

CFU/mL).

Dilute this suspension 1:100 in broth to obtain a concentration of approximately 1.5 x 10⁶

CFU/mL.

Inoculation:

Add 10 µL of the diluted bacterial suspension to each well of the microtiter plate, resulting

in a final inoculum of approximately 1.5 x 10⁵ CFU/mL.

Include a positive control well (broth and inoculum, no potassium tellurite) and a negative

control well (broth only).

Incubation:

Incubate the plate at 37°C for 24-48 hours.

Interpretation:

The MIC is the lowest concentration of potassium tellurite that completely inhibits visible

growth of the bacteria.
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Caption: Selective action of potassium tellurite on Corynebacterium.
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Caption: Workflow for MIC determination of potassium tellurite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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